Cas no 1209906-29-5 (1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)
1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
- F5596-0573
- (2,5-dimethylfuran-3-yl)-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
- (2,5-dimethylfuran-3-yl)(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
- 1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
- 1209906-29-5
- AKOS024514769
-
- Inchi: 1S/C18H19N3O4/c1-11-10-14(12(2)24-11)18(22)21-7-5-13(6-8-21)16-19-20-17(25-16)15-4-3-9-23-15/h3-4,9-10,13H,5-8H2,1-2H3
- InChI Key: MPWMXEFJPFOAFN-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CO2)=NN=C1C1CCN(C(C2C=C(C)OC=2C)=O)CC1
Computed Properties
- Exact Mass: 341.13755610g/mol
- Monoisotopic Mass: 341.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 85.5Ų
1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5596-0573-2μmol |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0573-5μmol |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0573-10μmol |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0573-20μmol |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0573-1mg |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0573-2mg |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0573-3mg |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0573-4mg |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0573-5mg |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0573-10mg |
1-(2,5-dimethylfuran-3-carbonyl)-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine |
1209906-29-5 | 10mg |
$79.0 | 2023-09-09 |
1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
Comprehensive Overview of 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1209906-29-5)
The compound 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1209906-29-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the furan and oxadiazole moieties, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.
In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and the need for more efficient crop protection agents. The presence of both furan and oxadiazole rings in this compound suggests its versatility in forming hydrogen bonds and π-π interactions, which are critical for binding to enzymes or receptors. This has led to increased searches for "furan derivatives in drug design" and "oxadiazole-based agrochemicals," reflecting the growing interest in such molecules.
The synthesis of 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine typically involves multi-step reactions, including acylations and cyclizations, to construct its complex framework. Its CAS No. 1209906-29-5 serves as a unique identifier in chemical databases, facilitating research reproducibility. Given the rise of AI-driven drug discovery, this compound has also been explored in virtual screening campaigns, with queries like "machine learning for heterocyclic compound optimization" becoming increasingly popular.
From an industrial perspective, the compound's stability and solubility profile make it suitable for formulation studies. Searches for "solubility enhancement of furan derivatives" and "oxadiazole stability under thermal stress" highlight practical concerns addressed by researchers. Additionally, its potential as a fluorescence probe or catalyst ligand has sparked interest in materials science, aligning with trends like "smart materials for sensing applications."
In conclusion, 1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine represents a compelling case study in the intersection of organic synthesis, drug development, and material innovation. Its CAS No. 1209906-29-5 ensures traceability in scientific literature, while its structural complexity continues to inspire cutting-edge research across disciplines.
1209906-29-5 (1-(2,5-dimethylfuran-3-carbonyl)-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)